Cas no 2022378-05-6 (3-ethyl-1-propylcyclohexane-1-carbaldehyde)

• Product Name: 3-ethyl-1-propylcyclohexane-1-carbaldehyde
• CAS No: 2022378-05-6
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 6409664
• PubChem ID: 165572574
• Update Time: 2025-10-28

3-ethyl-1-propylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-propylcyclohexane-1-carbaldehyde
• EN300-1619747
• 2022378-05-6

• Inchi： 1S/C12H22O/c1-3-7-12(10-13)8-5-6-11(4-2)9-12/h10-11H,3-9H2,1-2H3
• InChI Key： QCOLPNSHYMMDED-UHFFFAOYSA-N
• SMILES： O=CC1(CCC)CCCC(CC)C1

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-ethyl-1-propylcyclohexane-1-carbaldehyde

Recent Advances in the Study of 3-ethyl-1-propylcyclohexane-1-carbaldehyde (CAS: 2022378-05-6) and Its Applications in Chemical Biology and Medicine

The compound 3-ethyl-1-propylcyclohexane-1-carbaldehyde (CAS: 2022378-05-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential uses in drug development.

Recent studies have highlighted the efficient synthetic routes for 3-ethyl-1-propylcyclohexane-1-carbaldehyde, with particular emphasis on green chemistry approaches that minimize environmental impact. Researchers have successfully optimized reaction conditions to achieve high yields and purity, making this compound more accessible for further biological evaluation. The structural elucidation of this molecule, confirmed via NMR and mass spectrometry, has provided a solid foundation for understanding its reactivity and interactions with biological targets.

In terms of biological activity, preliminary screening has revealed promising results. The compound exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways, suggesting potential applications in the development of anti-inflammatory agents. Additionally, molecular docking studies have demonstrated favorable binding interactions with protein targets associated with metabolic disorders, opening new avenues for therapeutic intervention.

Further investigations into the mechanism of action of 3-ethyl-1-propylcyclohexane-1-carbaldehyde are underway. Current research employs advanced techniques such as X-ray crystallography and cryo-EM to visualize the compound's interactions with its biological targets at atomic resolution. These studies are expected to provide critical insights into structure-activity relationships, facilitating the design of more potent derivatives.

The potential applications of this compound extend beyond small-molecule therapeutics. Recent work has explored its use as a building block for the synthesis of more complex molecules, including macrocycles and peptidomimetics. Its unique cyclohexane scaffold offers opportunities for creating structurally diverse compounds with enhanced pharmacological properties.

While the current findings are promising, challenges remain in optimizing the compound's pharmacokinetic properties and reducing potential off-target effects. Future research directions include comprehensive toxicity studies, formulation development, and preclinical evaluation in relevant disease models. The scientific community anticipates that continued investigation of 3-ethyl-1-propylcyclohexane-1-carbaldehyde will yield valuable contributions to both chemical biology and medicinal chemistry.

In conclusion, 3-ethyl-1-propylcyclohexane-1-carbaldehyde represents an intriguing chemical entity with multiple potential applications in drug discovery and development. The recent advances in its synthesis and biological evaluation underscore its importance as a subject of ongoing research in the chemical biology and pharmaceutical sciences.